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Chemical Profile and Historical Context

Table 1: Chemical Identity of Furyl Hydroxymethyl Ketone (FHK) [1]

Property Description

CAS Registry Number 17678-19-2

IUPAC Name 1-(2-Furanyl)-2-hydroxyethanone

Molecular Formula C₆H₆O₃

Molecular Weight 126.11 g/mol

Chemical Structure Chemical structure of FHK: a furan ring attached to a hydroxyketone group.

FHK is an α-hydroxy ketone bearing both a carbonyl and a hydroxyl group, making it a valuable

intermediate for synthesizing more complex chemicals like pharmaceuticals and polymer precursors [2]. Its

discovery is closely tied to the thermal degradation of biomass, particularly carbohydrate-rich materials.

A key mechanism was identified in the thermal degradation of agar [3]. Research shows that agar first

decomposes into 3,6-anhydrogalactopyranose and galactopyranose monomers. Through subsequent ring-
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opening, dehydration, and hydrogen transfer reactions, the 3,6-anhydrogalactopyranose is ultimately

converted into FHK [3]. This pathway highlighted biomass as a direct source for FHK and flagged it as a

product with some toxicity concerns [3].

Modern Synthesis Pathways

Traditional chemical synthesis often faces challenges like harsh conditions and low selectivity. Recent

research focuses on more efficient and sustainable methods, primarily from furfural (FAL) or directly from

raw biomass.

Table 2: Comparison of Key Synthesis Methods for FHK [2] [4]

Method
Key Features /
Conditions

Reported
Yield

Advantages / Challenges

Chemical Synthesis
(from cellulose)

ZnCl₂ hydrate (ionic
liquid)/anisole system,

115°C [4]

Up to 46%
(from

cellobiose) [4]

Challenge: Requires high
temperatures, strong acids;

lower selectivity [2].

Chemobiological
Cascade (from
corncob)

Tandem catalysis:

SG(SiO₂) chemocatalyst +
SMPDC whole-cell

biocatalyst [2]

Efficient one-

pot conversion
[2]

Advantage: Milder

conditions, reduced energy
consumption, minimized by-

products [2].

Detailed Experimental Protocol: One-Pot Chemobiological
Synthesis

The following diagram illustrates the integrated workflow for converting corncob into FHK using tandem

chemocatalysis and biotransformation [2]:
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Corncob Feedstock

Chemocatalysis Step
Solid acid catalyst SG(SiO₂)

170°C, 0.5 hours

Furfural (FAL) Formation

Biocatalysis Step
E. coli SMPDC cells

pH 7.0, 30°C

 + Formaldehyde

Product
Furyl Hydroxymethyl Ketone (FHK)

Click to download full resolution via product page

Integrated chemobiological process for FHK synthesis from corncob. [2]

Procedure Overview [2]:

Chemocatalytic Step (Furfural Production):

Feedstock Preparation: Corncob biomass is dried and milled.

Reaction Setup: Biomass is mixed with the solid acid chemocatalyst SG(SiO₂) in a
bioreactor.
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Conversion: The mixture is heated to 170°C for 0.5 hours to convert xylose and other C5

sugars in the corncob into furfural (FAL) with a yield of approximately 45% [2].

Biocatalytic Step (Hydroxymethylation):

Biocatalyst Preparation: Recombinant E. coli cells expressing pyruvate decarboxylase (PDC)

are cultivated. These engineered SMPDC cells catalyze the formation of a new carbon-carbon
bond.

Reaction Conditions: The FAL-containing stream is fed into a bioreactor with the SMPDC
cells. The optimal bioreaction conditions are:

Temperature: 30°C
pH: 7.0

Cofactors: Addition of Thiamine diphosphate (ThDP) and Mg²⁺.
Reaction: Formaldehyde is supplied as a co-substrate. The biocatalyst converts FAL to FHK

efficiently, even tolerating FAL concentrations up to 200 mM [2].

Applications and Significance

FHK's value stems from its role as a versatile building block, particularly for synthesizing pharmaceuticals

and bioactive molecules.

Pharmaceutical Intermediate: FHK is a crucial intermediate in the production of the antibiotic
Cefuroxime. It is used to synthesize furan ammonium salts, which are key components in the drug's

manufacturing process [2].
Synthesis of Other Valuable Chemicals:

It serves as a starting material for synthesizing compounds like 3-iodocoumarins and
quinoxalines [5].

Through enzymatic transamination, FHK can be converted into β-amino alcohols, which are
important structural motifs in various fine chemicals and pharmaceuticals [2].

Biomass Valorization: The development of cascade catalytic systems to produce FHK directly from
crude biomass like corncob represents a significant advancement in green chemistry, reducing

reliance on fossil resources and minimizing environmental impact [2].

Safety and Handling

FHK is classified as a Dangerous Good for transport, which may incur additional shipping charges and

require special handling protocols [5]. Furthermore, studies on thermal degradation products have indicated
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that FHK shows some toxicity to humans [3]. It is intended for research use only and is not for diagnostic

or therapeutic use [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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